Cas no 273732-63-1 (1H-Pyrrolo[2,3,4-gh]pyrrolizine(9CI))

• Product Name: 1H-Pyrrolo[2,3,4-gh]pyrrolizine(9CI)
• CAS No: 273732-63-1
• MF: C₈H₆N₂
• MW: 130.146641254425
• CID: 248063
• PubChem ID: 45087422
• Update Time: 2025-04-19

1H-Pyrrolo[2,3,4-gh]pyrrolizine(9CI) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3,4-gh]pyrrolizine(9CI)
• 273732-63-1
• DTXSID20666086
• 1h-pyrrolo[2,3,4-gh]pyrrolizine

• Inchi： 1S/C8H6N2/c1-3-10-4-2-7-8(10)6(1)5-9-7/h1-5,9H
• InChI Key： MLHDASQMYXHNNZ-UHFFFAOYSA-N
• SMILES： N12C=CC3=CNC(C=C1)=C23

Computed Properties

• Exact Mass: 130.05318
• Monoisotopic Mass: 130.053
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2A^2
• XLogP3: 2

Experimental Properties

• PSA: 20.2